4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H15N3O2S/c1-2-12-3-5-13(6-4-12)16-11-23-17(19-16)18-14-7-9-15(10-8-14)20(21)22/h3-11H,2H2,1H3,(H,18,19)
• InChI Key: WKWLPFHYRYLCNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine, also known as ENTA, is a synthetic compound that belongs to the class of thiazole derivatives. ENTA has gained significant attention in the scientific community due to its potential applications in drug development. In

Mechanism of Action

4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine exerts its pharmacological effects through various mechanisms of action. It has been reported to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and reduce oxidative stress by increasing the activity of antioxidant enzymes. 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways and inhibiting cell proliferation.
Biochemical and Physiological Effects
4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has been shown to have a favorable safety profile and low toxicity in animal studies. It has been reported to have a good pharmacokinetic profile, with high bioavailability and rapid absorption. 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has also been shown to have a long half-life, making it suitable for use in therapeutic applications.

Advantages and Limitations for Lab Experiments

4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has several advantages for lab experiments, including its high yield and purity, favorable safety profile, and wide range of pharmacological activities. However, there are also some limitations to its use, including the need for further studies to determine its optimal dosage and potential side effects.

Future Directions

For 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine research could include investigating its efficacy in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, and exploring its potential as a novel anticancer agent. Additionally, further studies are needed to determine the optimal dosage and potential side effects of 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine in humans.

Scientific Research Applications

4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has been extensively studied for its potential applications in drug development. It has been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. 4-(4-ethylphenyl)-N-(4-nitrophenyl)-1,3-thiazol-2-amine has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.